![molecular formula C15H14BrClN2O2 B4615235 N-(2-bromo-4-methylphenyl)-N'-(5-chloro-2-methoxyphenyl)urea](/img/structure/B4615235.png)
N-(2-bromo-4-methylphenyl)-N'-(5-chloro-2-methoxyphenyl)urea
Overview
Description
N-(2-bromo-4-methylphenyl)-N'-(5-chloro-2-methoxyphenyl)urea is a useful research compound. Its molecular formula is C15H14BrClN2O2 and its molecular weight is 369.64 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.99272 g/mol and the complexity rating of the compound is 359. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Crystallographic Studies
The crystal structure of metobromuron, a compound closely related to N-(2-bromo-4-methylphenyl)-N'-(5-chloro-2-methoxyphenyl)urea, reveals the importance of the urea group's orientation relative to the phenyl ring and its interactions within the crystal. Such studies are crucial for understanding the molecular packing, which can influence the physical properties and stability of the material (Kang et al., 2015).
Synthetic Methodologies
Research on directed lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea demonstrates the synthetic versatility of urea derivatives. By selectively lithiating the nitrogen and ortho positions, researchers can introduce various substituents, offering a pathway to a wide range of functionalized compounds (Smith et al., 2013).
Heterocyclic Compound Synthesis
The synthesis of heterocycles from substituted amides, including N-hydroxy-N-methyl-N′-aryl ureas, showcases the potential of urea derivatives in generating new heterocyclic structures. These compounds have various applications in pharmaceuticals and agrochemicals due to their diverse biological activities (Chupp et al., 1975).
Material Science Applications
Urea derivatives have been studied for their role as initiators in the ring-opening polymerization of epoxides. The substituent effect on the aromatic ring of N-aryl-N′-pyridyl ureas influences the polymerization process, demonstrating the utility of these compounds in developing new polymeric materials (Makiuchi et al., 2015).
Environmental Degradation Studies
The degradation of chlorbromuron, a phenyl-substituted urea herbicide, by the fungus Rhizoctonia solani, highlights the environmental fate of such compounds. Understanding the microbial degradation pathways can inform the development of more environmentally friendly pesticides (Weinberger & Bollag, 1972).
Properties
IUPAC Name |
1-(2-bromo-4-methylphenyl)-3-(5-chloro-2-methoxyphenyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrClN2O2/c1-9-3-5-12(11(16)7-9)18-15(20)19-13-8-10(17)4-6-14(13)21-2/h3-8H,1-2H3,(H2,18,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKNFJLOQFBZVDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)NC2=C(C=CC(=C2)Cl)OC)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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